Cas no 1961308-67-7 (Caldoramide)

• Product Name: Caldoramide
• CAS No: 1961308-67-7
• MF: C₃₇H₅₉N₅O₆
• MW: 669.894270181656
• CID: 6644206
• PubChem ID: 134152487
• Update Time: 2024-02-05

Caldoramide Chemical and Physical Properties

Names and Identifiers

• CHEMBL3977111
• UNII-9QZW82STF4
• 9QZW82STF4
• DTXSID901018180
• 2H-Pyrrol-2-one, 1-(N,N-dimethyl-L-valyl-L-valyl-N-methyl-L-valyl-N-methyl-L-isoleucyl)-1,5-dihydro-4-methoxy-5-(phenylmethyl)-, (5S)-
• Caldoramide
• 1961308-67-7
• CHEBI:227868
• (2S)-N-[(2S)-1-[[(2S,3S)-1-[(2S)-2-benzyl-3-methoxy-5-oxo-2H-pyrrol-1-yl]-3-methyl-1-oxopentan-2-yl]-methylamino]-3-methyl-1-oxobutan-2-yl]-2-[[(2S)-2-(dimethylamino)-3-methylbutanoyl]amino]-N,3-dimethylbutanamide

• Inchi： 1S/C37H59N5O6/c1-14-25(8)33(37(47)42-27(28(48-13)21-29(42)43)20-26-18-16-15-17-19-26)41(12)36(46)32(24(6)7)40(11)35(45)30(22(2)3)38-34(44)31(23(4)5)39(9)10/h15-19,21-25,27,30-33H,14,20H2,1-13H3,(H,38,44)/t25-,27-,30-,31-,32-,33-/m0/s1
• InChI Key： MQACVRQXFMGXAV-VAJPBVADSA-N
• SMILES： O=C([C@H](C(C)C)N(C)C([C@H](C(C)C)NC([C@H](C(C)C)N(C)C)=O)=O)N(C)[C@H](C(N1C(C=C([C@@H]1CC1C=CC=CC=1)OC)=O)=O)[C@@H](C)CC

Computed Properties

• Exact Mass: 669.44653462g/mol
• Monoisotopic Mass: 669.44653462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 48
• Rotatable Bond Count: 16
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Isoleucine and derivatives